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Compound of Interest

Compound Name: (1-Methylbutyl)cyclopentane

Cat. No.: B1204097 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (1-Methylbutyl)cyclopentane (CAS No.

4737-43-3) was not publicly available at the time of this writing. The following information is a

compilation of data from various chemical databases and safety information for structurally

similar flammable hydrocarbons. This guide is intended for informational purposes for

researchers, scientists, and drug development professionals and should not be substituted for

a manufacturer-provided SDS. Always consult the specific SDS provided by the supplier before

handling this chemical.

Chemical and Physical Properties
(1-Methylbutyl)cyclopentane, also known as pentan-2-ylcyclopentane, is a cycloalkane.[1]

Limited experimental and computed data on its physical and chemical properties are available.
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Property Value Source

Molecular Formula C₁₀H₂₀ [1][2]

Molecular Weight 140.27 g/mol [1][2]

CAS Number 4737-43-3 [2][3]

Boiling Point
173.142 °C at 760 mmHg

(Calculated)
[4]

449.60 ± 0.50 K (176.45 °C) [2]

Density 0.807 g/cm³ (Calculated) [4]

Flash Point 47.213 °C (Calculated) [4]

Water Solubility log10ws = -3.42 (Calculated) [2]

Octanol/Water Partition

Coefficient
logP = 3.613 (Calculated) [2]

Hazard Identification and Classification
A definitive Globally Harmonized System (GHS) classification for (1-
Methylbutyl)cyclopentane is not available without a formal SDS. However, based on its

structure as a saturated hydrocarbon and the properties of similar cycloalkanes, it is likely to be

classified as a flammable liquid. The following diagram illustrates a potential GHS classification

based on these assumptions.
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Postulated GHS Hazard Classification for (1-Methylbutyl)cyclopentane.

Experimental Protocols
Detailed experimental protocols for the safety and toxicological assessment of (1-
Methylbutyl)cyclopentane are not available in the public domain. Standard OECD guidelines

for testing chemicals would likely be followed to determine properties such as acute toxicity

(oral, dermal, inhalation), skin and eye irritation, and mutagenicity.

First Aid Measures
The following flowchart outlines general first aid procedures for exposure to a flammable liquid

hydrocarbon. This should be adapted based on the specific recommendations in the official

SDS for (1-Methylbutyl)cyclopentane.

{Exposure to (1-Methylbutyl)cyclopentane}

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Do NOT induce vomiting.
Seek immediate medical attention.

Seek Medical Attention

Click to download full resolution via product page

General First Aid Procedures for Flammable Hydrocarbon Exposure.

Toxicological Information
No specific toxicological studies for (1-Methylbutyl)cyclopentane were found. For similar

hydrocarbons, the primary health concerns are typically:
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Aspiration Hazard: If swallowed, the liquid can be aspirated into the lungs, which can cause

chemical pneumonitis.

Skin Irritation: Prolonged or repeated contact may cause defatting of the skin, leading to

irritation and dermatitis.

Inhalation: Vapors may cause drowsiness and dizziness. High concentrations may lead to

central nervous system depression.

Handling and Storage
Based on general practices for flammable liquids:

Handling: Use in a well-ventilated area or with local exhaust ventilation. Avoid contact with

skin, eyes, and clothing. Keep away from heat, sparks, and open flames. Ground and bond

containers when transferring material.

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents.

Conclusion:

This technical guide provides a summary of the currently available, though limited, safety-

related information for (1-Methylbutyl)cyclopentane. The lack of a comprehensive, publicly

available Safety Data Sheet necessitates a cautious approach. All laboratory personnel should

be thoroughly trained on the potential hazards of flammable hydrocarbons and should strictly

adhere to institutional safety protocols. The procurement of a substance-specific SDS from the

chemical supplier is imperative before any handling or use of (1-Methylbutyl)cyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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